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Compound of Interest

Compound Name: 2'-Fluorobiphenyl-3-carboxylic acid

Cat. No.: B022265 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to consolidate the currently available information on 2'-
Fluorobiphenyl-3-carboxylic acid, with a primary focus on its structural and chemical

properties. Despite extensive searches, a complete, publicly available crystal structure

determination for this compound could not be located. This document therefore summarizes

the known chemical data and outlines general methodologies relevant to its synthesis and

crystallization, providing a foundational resource for researchers working with this molecule.

Chemical and Physical Properties
2'-Fluorobiphenyl-3-carboxylic acid is a fluorinated derivative of biphenyl carboxylic acid. Its

fundamental properties are summarized in the table below.

Property Value

Chemical Formula C₁₃H₉FO₂

Molecular Weight 216.21 g/mol

CAS Number 103978-23-0

Physical Form Solid[1]
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While a specific, detailed experimental protocol for the synthesis and crystallization of 2'-
Fluorobiphenyl-3-carboxylic acid leading to single crystals for X-ray diffraction is not readily

available in the reviewed literature, general synthetic routes for biphenyl carboxylic acids can

be adapted.

Synthesis Workflow
A common and effective method for the synthesis of biphenyl derivatives is the Suzuki-Miyaura

cross-coupling reaction. This approach would typically involve the coupling of a boronic acid

with an aryl halide in the presence of a palladium catalyst and a base. The logical workflow for

the synthesis of 2'-Fluorobiphenyl-3-carboxylic acid is depicted in the following diagram.

Reactants Reaction Conditions

3-Bromo- or 3-Iodobenzoic Acid

2'-Fluorobiphenyl-3-carboxylic Acid

2-Fluorophenylboronic Acid Palladium Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., K₂CO₃, Na₂CO₃) Solvent (e.g., Toluene, Dioxane/Water)

Purification (e.g., Recrystallization, Chromatography)

Characterization (NMR, MS, IR)

Click to download full resolution via product page

Caption: Synthetic workflow for 2'-Fluorobiphenyl-3-carboxylic acid via Suzuki-Miyaura

coupling.
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Crystallization Considerations
The crystallization of carboxylic acids is influenced by several factors, including solvent choice,

temperature, and saturation levels. For a molecule like 2'-Fluorobiphenyl-3-carboxylic acid,

a systematic approach to crystallization would be necessary to obtain single crystals suitable

for X-ray diffraction.
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2'-Fluorobiphenyl-3-carboxylic Acid
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Caption: General experimental workflow for the crystallization of 2'-Fluorobiphenyl-3-
carboxylic acid.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity or associated signaling pathways of 2'-Fluorobiphenyl-3-carboxylic acid. Further

research would be required to elucidate any potential pharmacological effects.

Conclusion
While a definitive crystal structure for 2'-Fluorobiphenyl-3-carboxylic acid remains to be

publicly reported, this guide provides a summary of its known chemical properties and outlines

standard methodologies for its synthesis and crystallization. The provided workflows offer a

starting point for researchers aiming to produce and characterize this compound. The absence

of crystallographic and biological data highlights an opportunity for further investigation to fully

characterize this molecule and explore its potential applications in medicinal chemistry and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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